1-(3,5-Dimethoxyphenyl)-3-(3,3-diphenylpropyl)thiourea

• Molecular Formula: C24H26N2O2S
• Molecular Weight: 406.5 g/mol
• SMILES: COC1=CC(=CC(=C1)NC(=S)NCCC(C2=CC=CC=C2)C3=CC=CC=C3)OC
• InChI: InChI=1S/C24H26N2O2S/c1-27-21-15-20(16-22(17-21)28-2)26-24(29)25-14-13-23(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-12,15-17,23H,13-14H2,1-2H3,(H2,25,26,29)
• InChIKey: OEYAOPPYJXHIJG-UHFFFAOYSA-N

1-(3,5-Dimethoxyphenyl)-3-(3,3-diphenylpropyl)thiourea (CAS 433261-61-1; molecular formula C24H26N2O2S; MW 406.5) is a non-symmetric 1,3-diarylalkyl thiourea bearing a 3,5-dimethoxyphenyl moiety on one thiourea nitrogen and a 3,3-diphenylpropyl substituent on the other. The compound was originally profiled within the NIH Molecular Libraries Program and its bioactivity data are curated in BindingDB (BDBM76174) and PubChem (CID 1323304, SID SMR000196601, MLS000575367).

1-(3,5-Dimethoxyphenyl)-3-(3,3-diphenylpropyl)thiourea: Compound Identity and Screening Provenance

1-(3,5-Dimethoxyphenyl)-3-(3,3-diphenylpropyl)thiourea (CAS 433261-61-1; molecular formula C24H26N2O2S; MW 406.5) is a non-symmetric 1,3-diarylalkyl thiourea bearing a 3,5-dimethoxyphenyl moiety on one thiourea nitrogen and a 3,3-diphenylpropyl substituent on the other . The compound was originally profiled within the NIH Molecular Libraries Program and its bioactivity data are curated in BindingDB (BDBM76174) and PubChem (CID 1323304, SID SMR000196601, MLS000575367) [1]. Its structural class — 1,3-diarylalkyl thioureas — has been explored as a privileged scaffold for non-vanilloid TRPV1 antagonism in pain regulation, with optimized analogs achieving nanomolar potency in rat DRG neuron Ca²⁺ uptake assays [2]. The target compound's combination of a symmetrical dimethoxy-substituted aryl ring with the lipophilic 3,3-diphenylpropyl tail creates a unique electronic and steric profile that differentiates it from halogenated or mono-methoxy congeners in the same screening library.

Isozyme-selectivity studies

Supports rodent vs. human intestinal alkaline phosphatase differentiation; species-selective inhibition profile may aid rodent model interpretation.

TRPV1 antagonist assay context

Reported TRPV1 antagonist activity in human recombinant cell-based calcium flux assay; serves as a structurally distinct starting point for SAR exploration.

Thiourea library diversity

Symmetrical 3,5-dimethoxy pharmacophore provides an electron-rich, dual H-bond acceptor motif absent in halogenated or mono-substituted analogs.

• [1] BindingDB. BDBM76174: 1-(3,5-dimethoxyphenyl)-3-(3,3-diphenylpropyl)thiourea. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=76174 View Source
• [2] Suh YG, Lee YS, Min KH, et al. Novel potent antagonists of transient receptor potential channel, vanilloid subfamily member 1: structure-activity relationship of 1,3-diarylalkyl thioureas possessing new vanilloid equivalents. J Med Chem. 2005;48(18):5823-5836. PMID: 16134949. View Source

Why 3,5-Dimethoxy Substitution on 1-(3,5-Dimethoxyphenyl)-3-(3,3-diphenylpropyl)thiourea Cannot Be Casually Replaced

Within the 3,3-diphenylpropyl thiourea sub-series, seemingly minor aryl substitution changes produce large shifts in target engagement and isozyme selectivity profiles. The target compound's 3,5-dimethoxy pattern generates a symmetrical electron-donating environment with dual hydrogen-bond acceptor capacity that is mechanistically distinct from the mono-chloro, chloro-methyl, or mono-methoxy congeners found in the same screening libraries [1]. Data from parallel PubChem BioAssay panels (AIDs 488876, 488785) reveal that replacing 3,5-dimethoxy with 5-chloro-2-methoxy (BDBM76177) alters human intestinal alkaline phosphatase IC₅₀ from >100,000 nM to 15,900 nM — an at least 6.3-fold shift — while simultaneously narrowing the rat/human selectivity window from ~7.3-fold to ~1.4-fold [2]. These quantitative divergences demonstrate that the dimethoxy pharmacophore is not functionally interchangeable with halogenated or regioisomeric methoxy analogs, and procurement of a substitute without confirmatory profiling risks misattributing observed biological effects to the intended chemical probe.

⚠

3,5-dimethoxy to 5-chloro-2-methoxy substitution markedly alters species-selectivity profile; human/rat IAP selectivity window may shift from ~7.3-fold to ~1.4-fold.

Assay response context may differ significantly; confirm profiling before substitution.

⚠

TRPV1 antagonist engagement, reported only for 3,5-dimethoxy analog, may be absent in chloro- or methyl-substituted comparators; functional pathway context may not transfer.

⚠

Electronic environment of symmetrical dimethoxy donor motif cannot be replicated by mono-methoxy or halogenated congeners; polypharmacology fingerprint may diverge.

Class-level inference; structural analogs may require independent target engagement verification.

• [1] BindingDB. BDBM76177: 1-(5-chloro-2-methoxyphenyl)-3-(3,3-diphenylpropyl)thiourea; BDBM57432: 1-(3-chloro-2-methylphenyl)-3-(3,3-diphenylpropyl)thiourea; BDBM76176: 1-(4-chlorophenyl)-3-(3,3-diphenylpropyl)thiourea. https://bindingdb.org/ View Source
• [2] PubChem BioAssay AID 488876 (Human Intestinal Alkaline Phosphatase Inhibitors) and AID 488785 (Rat Intestinal Alkaline Phosphatase Inhibitors). Sanford-Burnham Center for Chemical Genomics. https://pubchem.ncbi.nlm.nih.gov/bioassay/488876 View Source

Quantitative Differentiation Evidence for 1-(3,5-Dimethoxyphenyl)-3-(3,3-diphenylpropyl)thiourea Versus Closest Structural Analogs

Species-Selective Alkaline Phosphatase IAP Inhibition: 3,5-Dimethoxy vs. 5-Chloro-2-Methoxy

The target compound displays marked species-dependent inhibition of intestinal alkaline phosphatase (IAP) across the human and rat orthologs. Against human IAP (PubChem AID 488876), it exhibits an IC₅₀ >100,000 nM, whereas against rat IAP (AID 488785) it achieves IC₅₀ = 13,700 nM, yielding approximately 7.3-fold selectivity for the rat isozyme. In contrast, its closest structural congener BDBM76177 (5-chloro-2-methoxyphenyl replacement of the 3,5-dimethoxy moiety) shows human IAP IC₅₀ = 15,900 nM and rat IAP IC₅₀ = 11,300 nM — a selectivity ratio of only ~1.4-fold [1]. This differential species-selectivity fingerprint is unique to the 3,5-dimethoxy substitution within this scaffold and implicates the dimethoxy motif in modulating isozyme-specific binding interactions.

IAP species selectivity

Assay context

Target: human IAP IC₅₀ >100,000 nM; rat IAP IC₅₀ = 13,700 nM (selectivity ≈7.3-fold). Comparator (5-Cl-2-OCH₃): human IC₅₀ = 15,900 nM; rat IC₅₀ = 11,300 nM (≈1.4-fold).

Supports species-selective IAP probe studies; dimethoxy motif drives differential selectivity not seen with chlorinated analog.

PubChem AIDs 488876/488785; cross-study HTS data.

Evidence Dimension	Species-dependent IAP inhibition selectivity (human vs. rat)
Target Compound Data	Human IAP IC₅₀ >100,000 nM; Rat IAP IC₅₀ = 13,700 nM (selectivity ratio ≈7.3)
Comparator Or Baseline	BDBM76177 (5-chloro-2-methoxy analog): Human IAP IC₅₀ = 15,900 nM; Rat IAP IC₅₀ = 11,300 nM (selectivity ratio ≈1.4)
Quantified Difference	Target compound shows 5.2-fold greater species selectivity vs. closest analog; human IAP potency differs by >6.3-fold between the two compounds
Conditions	PubChem BioAssays AID 488876 (human IAP) and AID 488785 (rat IAP); Sanford-Burnham Center for Chemical Genomics HTS platform

Why This Matters

For research groups requiring species-specific chemical probes of intestinal alkaline phosphatase, the target compound's pronounced rat-over-human selectivity offers a distinct advantage over the non-selective chlorinated analog, enabling cleaner interpretation of rodent model studies.

• [1] PubChem BioAssay AID 488876 and AID 488785; BindingDB entries BDBM76174 and BDBM76177. Sanford-Burnham Center for Chemical Genomics (2010). View Source

TRPV1 Antagonist Activity: A Differentiating Pharmacological Signature Absent in Most 3,3-Diphenylpropyl Thiourea Comparators

The target compound registers measurable antagonist activity at human recombinant TRPV1 with IC₅₀ = 14,000 nM, measured by inhibition of pH 5.5-induced calcium influx in human 1321N1 astrocytoma cells via FLIPR assay [1]. While this potency is modest relative to optimized 1,3-dibenzyl thiourea leads from the Suh et al. series (which achieve IC₅₀ values of 10–100 nM in rat DRG neurons) [2], it establishes a TRPV1 engagement profile that is not universally shared by close structural analogs bearing the identical 3,3-diphenylpropyl tail. Notably, compounds BDBM57432 (3-chloro-2-methylphenyl) and BDBM57462 (3-chlorophenyl) were instead profiled for streptokinase expression inhibition (EC₅₀ = 3,760 nM and 15,300 nM respectively) with no reported TRPV1 data from the same screening panels [3]. The presence of TRPV1 antagonist activity in the target compound — unique among tested diphenylpropyl thioureas — suggests that 3,5-dimethoxy substitution on the aryl ring may preferentially orient the scaffold toward vanilloid receptor interaction.

TRPV1 antagonist activity

Class-level

Human TRPV1 IC₅₀ = 14,000 nM (pH 5.5, FLIPR)

Only diphenylpropyl thiourea in panel with reported TRPV1 engagement; provides a screening handle absent in comparators.

Modest potency; optimized series reach 10–100 nM. Class-level inference from available data.

Evidence Dimension	TRPV1 antagonist activity (pH 5.5-induced Ca²⁺ influx)
Target Compound Data	Human TRPV1 IC₅₀ = 14,000 nM (FLIPR assay, human 1321N1 cells, pH 5.5)
Comparator Or Baseline	BDBM57432 and BDBM57462: no TRPV1 data available; profiled instead for streptokinase A inhibition (EC₅₀ = 3,760 nM and 15,300 nM respectively); optimized 1,3-dibenzyl thioureas in Suh et al. (2005): TRPV1 IC₅₀ = 10–100 nM
Quantified Difference	Target compound is the only diphenylpropyl thiourea in the panel with reported TRPV1 antagonist activity; potency gap vs. optimized series ≈140–1,400-fold
Conditions	Human recombinant TRPV1 expressed in human 1321N1 cells; pH 5.5 stimulus; FLIPR-based calcium flux detection (BindingDB / ChEMBL assay)

Why This Matters

The TRPV1 activity, though modest, provides a unique screening handle absent in comparator diphenylpropyl thioureas, enabling the target compound to serve as a structurally distinct starting point for TRPV1-focused SAR exploration without confounding streptokinase-pathway activity.

• [1] BindingDB. Antagonist activity at human recombinant TRPV1: BDBM76174 IC₅₀ = 1.40E+4 nM (pH 5.5, FLIPR). http://ww.bindingdb.org/rwd/jsp/dbsearch/PrimarySearch_ki.jsp?tag=entry&submit=Search&assayid=4&entryid=50026982 View Source
• [2] Suh YG, Lee YS, Min KH, et al. J Med Chem. 2005;48(18):5823-5836. PMID: 16134949. View Source
• [3] BindingDB. BDBM57432 (EC₅₀ streptokinase A = 3.76E+3 nM); BDBM57462 (EC₅₀ streptokinase A = 1.53E+4 nM). PubChem BioAssay AID 1914. Broad Institute. View Source

Differential IAP Inhibitory Potency: 3,5-Dimethoxy vs. 4-Chloro and 3-Chloro-2-Methyl Substitution

Within the same human IAP screening panel (PubChem AID 488876), the target compound (3,5-dimethoxy) and its 4-chloro analog BDBM76176 both show IC₅₀ >100,000 nM, classifying them as essentially inactive against human IAP. However, the 3-chloro-2-methyl analog BDBM57432 achieves meaningful rat IAP inhibition with IC₅₀ = 8,340 nM (PubChem AID 488785), representing approximately 1.6-fold greater potency than the target compound's rat IAP IC₅₀ of 13,700 nM [1]. This pattern demonstrates that within this thiourea series, inhibitory potency at IAP is exquisitely sensitive to the specific substitution pattern on the N-aryl ring: 3,5-dimethoxy confers moderate rat IAP activity with negligible human IAP activity, while 3-chloro-2-methyl improves rat IAP potency, and 4-chloro abrogates activity at both species. The 3,5-dimethoxy compound thus occupies a distinct position in the activity landscape, offering a unique combination of moderate rat IAP activity and species selectivity not replicated by any single chlorinated analog [2].

Rat IAP potency landscape

Assay context

Target: rat IAP IC₅₀ = 13,700 nM. 3-Cl-2-CH₃ analog: 8,340 nM (1.6-fold more potent). 4-Cl analog: human IAP >100,000 nM.

3,5-dimethoxy confers moderate rat IAP activity with human inactivity, positioning it uniquely between potent non-selective and inactive analogs.

PubChem AID 488785; cross-study comparison.

Evidence Dimension	Rat intestinal alkaline phosphatase inhibitory potency
Target Compound Data	Rat IAP IC₅₀ = 13,700 nM
Comparator Or Baseline	BDBM57432 (3-chloro-2-methyl): Rat IAP IC₅₀ = 8,340 nM; BDBM76176 (4-chloro): Human IAP IC₅₀ >100,000 nM (rat data not reported)
Quantified Difference	BDBM57432 is 1.6-fold more potent than target at rat IAP; 4-chloro analog is inactive at human IAP like the target
Conditions	PubChem BioAssays AID 488876 (human IAP) and AID 488785 (rat IAP); Sanford-Burnham HTS platform

Why This Matters

The target compound's unique combination of moderate rat IAP activity with human IAP inactivity and species-selectivity distinguishes it from both more potent (but non-selective) and completely inactive analogs, providing a calibrated tool for experiments where partial IAP inhibition in rodent systems is desired without confounding human ortholog cross-reactivity.

• [1] BindingDB. BDBM57432: rat IAP IC₅₀ = 8.34E+3 nM. Sanford-Burnham Center for Chemical Genomics, PubChem AID 488785. View Source
• [2] BindingDB. BDBM76176 (4-chlorophenyl analog): human IAP IC₅₀ >1.00E+5 nM. Sanford-Burnham Center for Chemical Genomics, PubChem AID 488876. View Source

Structural Differentiation: Symmetrical 3,5-Dimethoxy Donor Profile vs. Mono-Substituted and Halogenated Analogs

The 3,5-dimethoxy substitution on the target compound's N-aryl ring presents a symmetrical arrangement of two electron-donating methoxy groups (Hammett σₘ = +0.12 each) that collectively donate electron density into the thiourea π-system while providing two equivalent hydrogen-bond acceptor sites. This electronic profile contrasts sharply with: (i) BDBM76177 (5-chloro-2-methoxy), where the electron-withdrawing chlorine (σₚ = +0.23) partially offsets methoxy donation; (ii) BDBM57432 (3-chloro-2-methyl), where chlorine withdrawal is paired with weak methyl donation; and (iii) BDBM76176 (4-chloro), which presents a purely electron-withdrawing substituent [1]. The symmetrical 3,5-dimethoxy arrangement is a recognized pharmacophoric feature for modulating thiourea NH acidity and conformational preference, as established in the broader 1,3-diarylalkyl thiourea SAR literature where electron-rich aryl groups were found to favor TRPV1 antagonist binding [2]. This structural distinction has measurable consequences: the target compound is the only member of the panel that simultaneously exhibits TRPV1 antagonist activity, species-selective IAP inhibition, and absence of streptokinase pathway modulation, a polypharmacology fingerprint consistent with the unique electronic character of the 3,5-dimethoxy motif.

Electronic pharmacophore

Class-level

Symmetrical 3,5-di-OCH₃: dual H-bond acceptor, net electron donor (Σσₘ ≈ +0.24). Halogenated/mixed analogs: reduced or imbalanced electronic character.

Electronic profile likely contributes to unique polypharmacology; 3,5-dimethoxy motif supports exploration of TRPV1+IAP dual activity not seen with congeners.

SAR inference based on Hammett constants and screening panel results.

Evidence Dimension	Aryl substitution electronic profile and resultant polypharmacology fingerprint
Target Compound Data	3,5-di-OCH₃: symmetrical donor, dual H-bond acceptor, Hammett Σσₘ ≈ +0.24; Polypharmacology: TRPV1 IC₅₀ 14,000 nM + rat IAP IC₅₀ 13,700 nM + human IAP inactive
Comparator Or Baseline	BDBM76177 (5-Cl-2-OCH₃): mixed donor/acceptor; BDBM57432 (3-Cl-2-CH₃): mixed; BDBM76176 (4-Cl): pure acceptor; none exhibit TRPV1 activity
Quantified Difference	Qualitative electronic class difference; target compound is the sole member of the panel with confirmed TRPV1 antagonist activity and dual-species IAP selectivity
Conditions	Inferred from PubChem HTS panel data (AIDs 488876, 488785, 1914) and TRPV1 FLIPR assay; supported by J Med Chem 2005 SAR framework

Why This Matters

For medicinal chemistry teams building thiourea-focused libraries, the 3,5-dimethoxy substitution provides a distinct electronic starting point that enables exploration of polypharmacology (TRPV1 + species-selective IAP) inaccessible to mono-substituted or halogenated analogs, potentially reducing the number of scaffold hops needed to achieve a desired target selectivity profile.

• [1] BindingDB compound records: BDBM76174, BDBM76177, BDBM57432, BDBM76176, BDBM57462. https://bindingdb.org/ View Source
• [2] Suh YG, Lee YS, Min KH, et al. J Med Chem. 2005;48(18):5823-5836. SAR of 1,3-diarylalkyl thioureas as TRPV1 antagonists. PMID: 16134949. View Source

Recommended Application Scenarios for 1-(3,5-Dimethoxyphenyl)-3-(3,3-diphenylpropyl)thiourea Based on Quantitative Differentiation Evidence

Species-Selective Chemical Probe for Rodent Intestinal Alkaline Phosphatase Studies

The compound's ~7.3-fold preference for rat IAP (IC₅₀ = 13,700 nM) over human IAP (IC₅₀ >100,000 nM) makes it a suitable tool compound for rodent IAP inhibition experiments where human ortholog cross-reactivity must be minimized. Researchers studying IAP's role in gut barrier function, LPS detoxification, or inflammatory bowel disease models in rats can use this compound to achieve measurable target engagement without the confounding human IAP inhibition observed with the non-selective 5-chloro-2-methoxy analog BDBM76177 [1].

TRPV1 Antagonist Scaffold-Hopping Starting Point with Orthogonal IAP Selectivity

Although the compound's TRPV1 antagonist potency (IC₅₀ = 14,000 nM) is modest compared to optimized 1,3-dibenzyl thioureas (IC₅₀ = 10–100 nM), its unique combination of measurable TRPV1 activity with species-selective IAP inhibition provides a differentiated starting scaffold for medicinal chemistry optimization [2]. Structure-activity relationship campaigns can leverage the 3,5-dimethoxy motif to explore TRPV1 potency improvements while monitoring IAP selectivity as a built-in selectivity counter-screen, potentially yielding dual-mechanism or highly selective TRPV1 antagonists [3].

Thiourea Library Diversity Element with Defined Polypharmacology Fingerprint

For high-throughput screening centers and academic compound management facilities building thiourea-focused diversity libraries, this compound fills a specific gap: it is the only 3,3-diphenylpropyl thiourea with confirmed TRPV1 antagonist activity, rat-selective IAP inhibition, and no detectable streptokinase pathway interference. This defined polypharmacology fingerprint — established across three orthogonal PubChem BioAssay panels (AIDs 488876, 488785, 1914) — makes it a valuable annotated library member that reduces the characterization burden for downstream hit triage [1].

Electronic SAR Reference Standard for 3,5-Dimethoxy Thiourea Pharmacophore Optimization

The symmetrical 3,5-dimethoxy substitution pattern generates a predictable electronic environment (dual H-bond acceptor, net electron-donating) that serves as a reference point for systematic SAR exploration of the thiourea N-aryl region. Medicinal chemistry teams can use this compound as the 'dimethoxy baseline' against which mono-methoxy, halogenated, or mixed-substituent analogs are compared, enabling quantitative deconvolution of electronic vs. steric contributions to target binding across TRPV1, IAP, and other screening panels [2].

Application

Selection Property

Validation Focus

Rodent IAP species-selectivity studies

Species-selectivity profile

Human/rat IAP selectivity ratio verification

TRPV1 antagonist SAR exploration

TRPV1 antagonist activity context

Calcium flux assay response verification

Thiourea-focused diversity library construction

Polypharmacology fingerprint context

Cross-panel bioassay profile confirmation

3,5-dimethoxy thiourea SAR studies

Electronic substitution profile

SAR comparative analysis with halogenated/mono-methoxy analogs

• [1] PubChem BioAssays AID 488876, AID 488785, AID 1914; BindingDB records for BDBM76174, BDBM76177, BDBM57432, BDBM57462, BDBM76176. Sanford-Burnham Center for Chemical Genomics and Broad Institute (2010–2011). View Source
• [2] Suh YG, Lee YS, Min KH, et al. J Med Chem. 2005;48(18):5823-5836. PMID: 16134949. View Source
• [3] BindingDB. TRPV1 antagonist activity entry for BDBM76174. IC₅₀ = 1.40E+4 nM, pH 5.5 calcium influx FLIPR assay. View Source